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Compound of Interest

Compound Name: ADX-10061

Cat. No.: B1665615

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment.
This document provides a comprehensive guide to the proper disposal procedures for ADX-
10061, a dopamine D1 receptor antagonist. In the absence of a specific Safety Data Sheet
(SDS) for ADX-10061, this guide is based on established best practices for the disposal of
hazardous chemical waste in a research setting.

Chemical and Pharmacological Profile of ADX-10061

ADX-10061, also known as CEE 03-310 or NNC 687, is a selective and potent dopamine D1
receptor antagonist.[1] Its primary use is in research, particularly in studies related to
schizophrenia.[1] The following table summarizes its known receptor binding affinities.

Target Binding Affinity (Ki)
Dopamine D1 Receptor 5.8 nM

Adenylyl Cyclase 9.1 nM

5-HT2 Receptor 355 nM

Dopamine D2 Receptor > 10,000 nM
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General Principles for Hazardous Chemical Waste
Disposal

The proper disposal of chemical waste is regulated and requires adherence to strict guidelines
to protect personnel and the environment. The following procedures are based on guidelines
from leading research institutions and should be followed for the disposal of ADX-10061 and
other similar research chemicals.[2][3][4][5]

Key Principles:

Do Not Dispose Down the Drain or in Regular Trash: Hazardous chemicals must never be
disposed of via the sanitary sewer or in the regular trash.[2][3]

e Segregation of Waste: Incompatible wastes should never be mixed. Always use separate,
clearly labeled waste containers for different classes of chemicals.[2][5]

e Proper Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name and approximate quantities of the contents.[2][5]

o Use Appropriate Containers: Waste should be stored in sturdy, leak-proof, and chemically
resistant containers. The container must be compatible with the waste it holds.[2][5]

o Keep Containers Closed: Waste containers must be kept securely closed except when
adding waste.[2][5]

e Secondary Containment: All liquid hazardous waste containers should be placed in
secondary containment to prevent spills.[2]

e Consult Your Institution's EHS: Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance and to schedule a waste pickup.[2][5]

Step-by-Step Disposal Protocol for ADX-10061

The following protocol outlines the steps for the proper disposal of solid ADX-10061 and
solutions containing the compound.

1. Solid Waste Disposal (e.g., unused compound, contaminated labware):
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Step 1: Container Preparation: Select a designated, puncture-resistant, and clearly labeled
container for solid chemical waste.

Step 2: Waste Collection: Place any unused or expired solid ADX-10061 into the designated
waste container. Similarly, dispose of any contaminated personal protective equipment
(PPE), such as gloves and weighing paper, in this container.

Step 3: Labeling: Ensure the container is labeled with "Hazardous Waste," the chemical
name "ADX-10061," and an estimate of the quantity.

Step 4: Storage and Pickup: Store the sealed container in a designated satellite
accumulation area until it is collected by your institution's EHS personnel.[5]

. Liquid Waste Disposal (e.g., solutions containing ADX-10061):

Step 1: Container Selection: Use a sealable, leak-proof container made of a material
compatible with the solvent used to dissolve ADX-10061.

Step 2: Waste Collection: Pour the liquid waste into the designated container. The first rinse
of any glassware that contained the solution must also be collected as hazardous waste.[2]

Step 3: Labeling: Clearly label the container with "Hazardous Waste" and list all chemical
constituents, including solvents, with their approximate percentages.

Step 4: Storage and Pickup: Keep the container tightly sealed and within secondary
containment in a designated waste accumulation area. Arrange for pickup by your
institution's EHS office.

. Disposal of Empty Chemical Containers:

Step 1: Thorough Rinsing: The original container of ADX-10061 must be thoroughly rinsed
with a suitable solvent. The first rinseate must be collected and disposed of as hazardous
liquid waste.[2]

Step 2: Air Drying: After rinsing, allow the container to air-dry completely.
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o Step 3: Defacing the Label: The original label on the container must be completely removed
or defaced.[2]

» Step 4: Final Disposal: Once rinsed, dried, and with the label removed, the empty container
can typically be disposed of in the appropriate glass or solid waste stream, as per your
institution's guidelines.[2]

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of chemical waste like ADX-10061 in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of ADX-10061 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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